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Compound of Interest

Compound Name: Forestine

Cat. No.: B15589352 Get Quote

Despite a comprehensive search of scientific databases and chemical literature, detailed

protocols for the synthesis and purification of the compound identified as Forestine have not

been found. Similarly, information regarding its biological signaling pathways is not publicly

available at this time.

For researchers, scientists, and drug development professionals interested in this molecule,

this lack of published data presents a significant challenge. Typically, the synthesis of a novel

natural product or a designed molecule is followed by publications detailing the synthetic route,

purification methods, and subsequent biological evaluation. The absence of such information

for Forestine suggests several possibilities: the compound may be very recently discovered

and not yet published, it could be a proprietary molecule undergoing internal development

within a private entity, or the name "Forestine" may be a trivial name not yet linked to a publicly

disclosed chemical structure in scientific literature.

Chemical Identity of "Forrestine"
Public chemical databases provide minimal information on a compound referred to as

"Forrestine."

Compound Properties
A summary of the available data for a compound with the molecular formula C₄₃H₄₉NO₁₈ is

presented below.[1]
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Property Value

Molecular Formula C₄₃H₄₉NO₁₈

Molecular Weight 867.8 g/mol

IUPAC Name

[(1S,3R,17S,18R,19R,20R,21S,22R,23R,24R,2

5R)-19,21,22,24-tetraacetyloxy-20-

(acetyloxymethyl)-25-hydroxy-3,13,14,25-

tetramethyl-6,15-dioxo-2,5,16-trioxa-11-

azapentacyclo[15.7.1.0¹﹐²⁰.0³﹐²³.0⁷﹐

¹²]pentacosa-7(12),8,10-trien-18-yl] benzoate

Table 1: Physicochemical properties of a compound listed as Forrestine.[1]

Without established synthesis and purification protocols, researchers are left to devise potential

strategies based on the compound's structural features.

Hypothetical Synthesis and Purification Strategies
Given the complex polycyclic and heavily functionalized structure of the compound listed as

Forrestine, a total synthesis would likely be a significant undertaking. A hypothetical synthetic

approach would likely involve a convergent strategy, where different fragments of the molecule

are synthesized separately and then combined.

Potential Synthetic Workflow:

Caption: Hypothetical convergent synthesis workflow for a complex molecule like Forestine.

Purification Protocol Outline:

The purification of a complex molecule like the one identified as Forrestine would likely involve

multiple chromatographic steps.
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Crude Product Purification Steps Final Product
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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